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Compound of Interest

Compound Name: MYX1715

Cat. No.: B15603940

Get Quote

Essential safety and logistical information for the proper handling and disposal of the N-

Myristoyltransferase inhibitor, MYX1715.

This document provides detailed procedural guidance for researchers, scientists, and drug

development professionals on the safe disposal of MYX1715. The information is compiled to

ensure minimal environmental impact and adherence to standard laboratory safety protocols.

MYX1715 Safety and Hazard Information
According to the Safety Data Sheet (SDS) provided by Tocris Bioscience, MYX1715 does not

meet the classification criteria for hazardous substances under EC Directives 67/548/EEC,

1999/45/EC, or 1272/2008.[1] However, as with any research chemical, caution should be

exercised, and appropriate personal protective equipment should be worn.

Key Safety Data:
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Property Value Source

Chemical Name

4-[2-[2-[3-(2-

Aminoethyl)imidazo[1,2-

a]pyridin-6-yl]-5-

chlorophenoxy]ethyl]-N,N,1,5-

tetramethyl-1H-pyrazole-3-

carboxamide dihydrochloride

Tocris Bioscience

Molecular Formula C25H29ClN6O2.2HCl Tocris Bioscience[1]

Molecular Weight 553.91 Tocris Bioscience[1]

Hazard Classification
Does not meet classification

criteria
Tocris Bioscience[1]

Personal Protective Equipment (PPE)
When handling MYX1715 in its solid form or in solution, the following standard laboratory PPE

is recommended to minimize exposure risk.[2][3][4]

PPE Category Item Specification

Hand Protection Gloves

Nitrile gloves are suitable for

incidental contact. For

prolonged handling, consider

thicker, chemical-resistant

gloves.[3]

Eye Protection Safety Glasses/Goggles

Should be worn at all times to

protect from splashes or

airborne particles.

Body Protection Laboratory Coat

A standard lab coat is sufficient

to protect clothing and skin

from accidental spills.

Respiratory Protection Not generally required

Work in a well-ventilated area.

If creating aerosols or dust, a

fume hood should be used.
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Disposal Procedures
The disposal of MYX1715 should be approached in a systematic manner, considering its form

(solid or in solution) and any contaminated materials.

Disposal of Unused Solid MYX1715
Since MYX1715 is not classified as hazardous, small quantities of the solid compound can

typically be disposed of in the regular laboratory trash.[5][6] However, it is crucial to adhere to

local and institutional regulations regarding chemical waste.

Recommended Steps:

Ensure the amount is small (typically a few grams).

Place the solid MYX1715 in a sealed, clearly labeled container.

Dispose of the container in the designated solid waste stream for non-hazardous chemicals.

Disposal of MYX1715 Solutions
MYX1715 is often dissolved in solvents such as Dimethyl Sulfoxide (DMSO) for experimental

use. The disposal of these solutions must take into account the hazards of the solvent.

For MYX1715 in DMSO:

Do not dispose of down the drain. DMSO can facilitate the absorption of other substances

through the skin and may not be suitable for sewer disposal.[7]

Collect all waste solutions containing MYX1715 and DMSO in a designated, sealed, and

clearly labeled waste container for organic solvents.[7]

This container should be disposed of through your institution's hazardous waste

management program.[7]

Disposal of Contaminated Labware
All labware that has come into contact with MYX1715 should be decontaminated before

disposal.
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For disposable labware (e.g., pipette tips, microfuge tubes):

Rinse with a suitable solvent (e.g., ethanol or isopropanol) to remove residual MYX1715.

Collect the rinsate and dispose of it with the appropriate chemical waste stream (e.g., non-

hazardous aqueous waste or organic solvent waste, depending on the solvent used).

After rinsing, the disposable labware can be placed in the regular laboratory trash.

For non-disposable glassware:

Rinse with a suitable solvent.

Collect the initial rinsate for proper chemical waste disposal.

Wash the glassware with soap and water as per standard laboratory procedures.

Experimental Workflow for Disposal
The following diagram outlines the decision-making process for the proper disposal of

MYX1715 and associated waste.
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MYX1715 Disposal Workflow

Start: Have MYX1715 Waste
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Caption: Decision workflow for the disposal of MYX1715.
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Signaling Pathway of MYX1715 (for context)
MYX1715 is an inhibitor of N-Myristoyltransferase (NMT). NMT is an enzyme that catalyzes the

attachment of myristate, a 14-carbon saturated fatty acid, to the N-terminal glycine of a variety

of cellular proteins. This process, known as myristoylation, is crucial for membrane targeting

and signal transduction of these proteins. By inhibiting NMT, MYX1715 disrupts these cellular

processes, which is the basis of its investigation as a potential therapeutic agent.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15603940/docs?utm_src=pdf-body#proper-disposal-of-myx1715-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15603940/docs?utm_src=pdf-body#proper-disposal-of-myx1715-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15603940/docs?utm_src=pdf-body#proper-disposal-of-myx1715-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603940?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MYX1715 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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